Cas no 1115905-66-2 (tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate)

• Product Name: tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate
• CAS No: 1115905-66-2
• MF: C₂₁H₂₉N₅O₄S
• MW: 447.551063299179
• CID: 5391025
• Update Time: 2025-05-20

tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[1-[4-amino-5-[(4-methylphenyl)sulfonyl]-2-pyrimidinyl]-4-piperidinyl]carbamate
• tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate

• Inchi： 1S/C21H29N5O4S/c1-14-5-7-16(8-6-14)31(28,29)17-13-23-19(25-18(17)22)26-11-9-15(10-12-26)24-20(27)30-21(2,3)4/h5-8,13,15H,9-12H2,1-4H3,(H,24,27)(H2,22,23,25)
• InChI Key： XAQIEDRWMVWMDU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCN(C2=NC=C(S(C3=CC=C(C)C=C3)(=O)=O)C(N)=N2)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate

Introduction to tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate (CAS No. 1115905-66-2)

The compound tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate, identified by its CAS number 1115905-66-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amino group, a sulfonyl group, and a pyrimidine core, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The pyrimidine ring in tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate serves as a crucial pharmacophore, enabling interactions with biological targets such as enzymes and receptors. The incorporation of a sulfonyl group at the 5-position of the pyrimidine ring enhances the compound's solubility and binding affinity, which are critical factors in drug efficacy. Additionally, the piperidine moiety contributes to metabolic stability, a key consideration in pharmaceutical development.

In the context of contemporary drug discovery, the synthesis and optimization of such complex molecules are facilitated by advanced computational methods and high-throughput screening techniques. The structural features of tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate have been systematically analyzed using molecular modeling to predict its binding interactions with potential therapeutic targets. These studies have revealed promising leads for further investigation in areas such as oncology and anti-inflammatory therapies.

The role of tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate as an intermediate in synthetic chemistry cannot be overstated. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in the development of kinase inhibitors, where precise targeting is essential for therapeutic success. The compound's ability to serve as a building block for more complex derivatives underscores its significance in medicinal chemistry.

Advances in synthetic methodologies have also contributed to the accessibility of this compound. Modern techniques such as solid-phase synthesis and flow chemistry have streamlined the production process, making it feasible to scale up for preclinical and clinical studies. The efficiency of these methods ensures that researchers can rapidly iterate on lead compounds, accelerating the drug development pipeline.

The pharmacological profile of tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-yl}carbamate has been preliminarily evaluated through in vitro assays. Initial results suggest that it exhibits moderate activity against certain enzymatic targets, with potential applications in treating chronic inflammatory diseases and cancer-related pathways. Further investigations are ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]piperidin-4-y]}carbamate are designed and analyzed. Machine learning algorithms can predict molecular properties and predict interactions with biological targets with remarkable accuracy. This technology has enabled the identification of novel analogs with enhanced potency and reduced toxicity, thereby expediting the transition from bench to bedside.

In conclusion, tert-butyl N-{1-[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin}-2-y} piperidin - 4 - y l carbamate (CAS No. 1115905 - 66 - 2) stands as a testament to the progress made in synthetic chemistry and drug development. Its complex structure and multifaceted functional groups make it a promising candidate for further exploration in therapeutic applications. As research continues to uncover new possibilities, this compound exemplifies the innovative approaches being employed to address unmet medical needs.